Cas no 1448044-16-3 (2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide)

• Product Name: 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide
• CAS No: 1448044-16-3
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 5957794
• PubChem ID: 71806585
• Update Time: 2025-07-18

2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide
• 1448044-16-3
• 2-oxo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]imidazolidine-1-carboxamide
• 2-OXO-N-[1-(THIOPHENE-2-CARBONYL)-2,3-DIHYDROINDOL-6-YL]IMIDAZOLIDINE-1-CARBOXAMIDE
• F6436-1416
• 2-oxo-N-(1-(thiophene-2-carbonyl)indolin-6-yl)imidazolidine-1-carboxamide
• AKOS024559335

• Inchi： 1S/C17H16N4O3S/c22-15(14-2-1-9-25-14)20-7-5-11-3-4-12(10-13(11)20)19-17(24)21-8-6-18-16(21)23/h1-4,9-10H,5-8H2,(H,18,23)(H,19,24)
• InChI Key： SVBXDYUAEYTNJX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=C(C=CC=2CC1)NC(N1C(NCC1)=O)=O)=O

Computed Properties

• Exact Mass: 356.09431156g/mol
• Monoisotopic Mass: 356.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide

Introduction to 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide (CAS No. 1448044-16-3)

2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide, identified by its CAS number 1448044-16-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of a thiophene moiety, a dihydroindole core, and an imidazolidine scaffold makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide positions it as a versatile intermediate in synthetic chemistry. The thiophene ring, known for its stability and aromaticity, interacts synergistically with other functional groups such as the carbonyl group and the imidazolidine ring. This interplay of electronic and steric effects contributes to the molecule's reactivity and potential utility in various chemical transformations. In particular, the dihydroindole moiety is frequently associated with biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The combination of a thiophene scaffold with an imidazolidine ring has been reported to exhibit inhibitory effects on several enzymes and receptors involved in pathological processes. For instance, derivatives of this class have shown promise in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling pathways. Additionally, the dihydroindole core has been linked to activities against certain types of cancer cells, making this compound an attractive subject for further investigation.

One of the most compelling aspects of 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide is its potential as a scaffold for drug design. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. Researchers have employed various synthetic strategies to modify this molecule, including functional group interconversions, ring expansions or contractions, and the introduction of additional substituents. These modifications have led to the discovery of novel compounds with enhanced potency and selectivity.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Heterocycles are ubiquitous in biologically active molecules due to their ability to mimic natural products and interact with biological targets in specific ways. The structural features of 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-ylimidazolidine-1-carboxamide, such as its aromaticity and presence of nitrogen-containing rings, make it an excellent candidate for further exploration in this context.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been used to predict the binding modes of 2-oxo-N-1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yimidazolidine -1-carboxamide to various biological targets. These studies have provided valuable insights into how the molecule interacts with proteins and enzymes at the molecular level. Such information is crucial for designing more effective drugs with improved pharmacokinetic properties.

The synthesis of complex molecules like 1448044 -16 -3 requires careful planning and execution. Advanced synthetic methodologies have been employed to construct its intricate framework efficiently. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods play a critical role in achieving high yields and purity levels required for pharmaceutical applications.

The biological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated that derivatives of this class exhibit inhibitory activity against enzymes involved in inflammatory pathways. This has led to investigations into their potential use as anti-inflammatory agents. Additionally, preliminary studies suggest that certain derivatives may possess antimicrobial properties against Gram-positive bacteria.

The development of new drugs is often hampered by issues related to bioavailability and toxicity. However, 1448044 -16 -3 offers several advantages that could mitigate these challenges. Its structural features may enhance oral bioavailability by improving solubility and permeability across biological membranes. Furthermore, 1448044 -16 -3 demonstrates low toxicity profiles in preclinical studies, suggesting its safety for further development.

The future prospects for research on this compound are promising, given its unique structural features, potential biological activities,and synthetic accessibility . Further studies are warranted to explore its full pharmacological profile, including mechanisms of action, efficacy,and safety profiles . Collaborative efforts between synthetic chemists,biologists,and pharmacologists will be essential in translating these findings into clinical applications .